molecular formula C10H9ClF3NO B8330384 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one

Cat. No.: B8330384
M. Wt: 251.63 g/mol
InChI Key: MJWPNXLLCRBZNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one is a useful research compound. Its molecular formula is C10H9ClF3NO and its molecular weight is 251.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClF3NO

Molecular Weight

251.63 g/mol

IUPAC Name

3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one

InChI

InChI=1S/C10H9ClF3NO/c1-5(6(2)16)9-8(11)3-7(4-15-9)10(12,13)14/h3-5H,1-2H3

InChI Key

MJWPNXLLCRBZNE-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.00 g of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetone (Int-11) (27 mMol) (synthesis according to P10 and comm av.) and 5.75 g of methyl iodide (40.5 mMol) were diluted in 120 mL of dimethoxyethane. 3.03 g of potassium hydroxide were added portionwise at room temperature. After cooling, 100 mL of water were added to the reaction mixture which was extracted twice with 150 mL of ethyl acetate. The organic phase was washed twice with 100 mL of water, dried over magnesium sulfate and concentrated. After purification on silica, 0.67 g (39%) of desired product 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]butan-2-one (Int-12) were obtained, [M+1]=252.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
5.75 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
3.03 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
39%

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